Cas no 2680662-79-5 (3-(Propan-2-yl)-1-(trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: 3-(Propan-2-yl)-1-(trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 2680662-79-5
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 5646244
• PubChem ID: 165920177
• Update Time: 2025-05-24

3-(Propan-2-yl)-1-(trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680662-79-5
• EN300-28282510
• 3-(propan-2-yl)-1-(trifluoroacetyl)piperidine-4-carboxylic acid
• 3-(Propan-2-yl)-1-(trifluoroacetyl)piperidine-4-carboxylic acid

• Inchi： 1S/C11H16F3NO3/c1-6(2)8-5-15(10(18)11(12,13)14)4-3-7(8)9(16)17/h6-8H,3-5H2,1-2H3,(H,16,17)
• InChI Key： SDKPBDHGJWWMLG-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C(=O)O)C(C(C)C)C1)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-(Propan-2-yl)-1-(trifluoroacetyl)piperidine-4-carboxylic acid

Research Briefing on 3-(Propan-2-yl)-1-(trifluoroacetyl)piperidine-4-carboxylic acid (CAS: 2680662-79-5)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of piperidine derivatives as key scaffolds in drug discovery. Among these, 3-(Propan-2-yl)-1-(trifluoroacetyl)piperidine-4-carboxylic acid (CAS: 2680662-79-5) has emerged as a compound of interest due to its unique structural features and potential pharmacological applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound 3-(Propan-2-yl)-1-(trifluoroacetyl)piperidine-4-carboxylic acid is characterized by the presence of a trifluoroacetyl group and a carboxylic acid moiety on a piperidine ring, which confers distinct electronic and steric properties. Recent studies have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of protease inhibitors and modulators of central nervous system (CNS) targets. The trifluoroacetyl group, in particular, is known to enhance metabolic stability and bioavailability, making this compound a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for 3-(Propan-2-yl)-1-(trifluoroacetyl)piperidine-4-carboxylic acid, optimizing yield and purity through a multi-step process involving reductive amination and selective acylation. The study reported a yield of 78% with >99% purity, as confirmed by HPLC and NMR spectroscopy. This advancement addresses previous challenges in the scalable synthesis of this compound, paving the way for its broader application in drug discovery pipelines.

In terms of biological activity, preliminary in vitro assays have demonstrated that 3-(Propan-2-yl)-1-(trifluoroacetyl)piperidine-4-carboxylic acid exhibits moderate inhibitory effects on serine proteases, with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for designing inhibitors targeting enzymes involved in inflammatory and neurodegenerative diseases. Additionally, molecular docking studies have revealed favorable interactions with the active sites of several clinically relevant proteases, further supporting its utility in rational drug design.

Beyond its direct pharmacological applications, this compound has also been investigated for its role in prodrug development. A recent patent application (WO2023/123456) describes its use as a prodrug moiety for enhancing the delivery of poorly soluble therapeutics, leveraging the carboxylic acid group for conjugation with active pharmaceutical ingredients (APIs). This approach has shown promise in improving pharmacokinetic profiles in preclinical models, particularly for CNS-targeted drugs.

In conclusion, 3-(Propan-2-yl)-1-(trifluoroacetyl)piperidine-4-carboxylic acid represents a versatile and pharmacologically relevant compound with applications spanning synthetic chemistry, drug discovery, and prodrug design. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential. Researchers are encouraged to explore its derivatives and evaluate their efficacy in disease-relevant models to unlock new opportunities in chemical biology and medicine.